Cas no 33698-87-2 (3-Pentenoic acid, (3Z)-)

3-Pentenoic acid, (3Z)- structure
3-Pentenoic acid, (3Z)- structure
Product Name:3-Pentenoic acid, (3Z)-
CAS No:33698-87-2
MF:C5H8O2
MW:100.115821838379
CID:319073
PubChem ID:5463134
Update Time:2025-04-19

3-Pentenoic acid, (3Z)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentenoic acid, (3Z)-
    • cis-Beta,gamma-penteneoic acid
    • (Z)-pent-3-enoic acid
    • pent-3-enoic acid
    • C5:1, n-2 cis
    • (3Z)-pent-3-enoic acid
    • 33698-87-2
    • cis-pent-3-enoic acid
    • Q27117618
    • SCHEMBL360177
    • (Z)-CH3CH=CHCH2COOH
    • DTXSID401314880
    • Z-3-Pentensaeure
    • LMFA01031005
    • cis-3-pentenoic acid
    • (Z)-3-pentenoic acid
    • cis-Pent-3-ensaeure
    • CHEBI:38369
    • (3Z)-3-Pentenoic acid
    • A848882
    • Inchi: 1S/C5H8O2/c1-2-3-4-5(6)7/h2-3H,4H2,1H3,(H,6,7)/b3-2-
    • InChI Key: UIUWNILCHFBLEQ-IHWYPQMZSA-N
    • SMILES: OC(C/C=C\C)=O

Computed Properties

  • Exact Mass: 100.05244
  • Monoisotopic Mass: 100.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 0.9776 (rough estimate)
  • Melting Point: 20.44°C (estimate)
  • Boiling Point: 194.4°C (estimate)
  • Flash Point: 89.5°C
  • Refractive Index: 1.4222 (estimate)
  • PSA: 37.3
  • LogP: 1.03720
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